![molecular formula C17H23N3O3 B2412686 Benzyl 4-(2-oxopiperazin-1-yl)piperidine-1-carboxylate CAS No. 1202899-29-3](/img/structure/B2412686.png)
Benzyl 4-(2-oxopiperazin-1-yl)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Benzyl 4-(2-oxopiperazin-1-yl)piperidine-1-carboxylate” is a chemical compound with the linear formula C17H23N3O3 . It is also known by its CAS Number: 1202899-29-3 .
Synthesis Analysis
The synthesis of “Benzyl 4-(2-oxopiperazin-1-yl)piperidine-1-carboxylate” involves a multi-step pathway . One of the steps involves heating a suspension of the compound and iron powder in acetic acid under reflux for 1.5 hours .Molecular Structure Analysis
The molecular weight of “Benzyl 4-(2-oxopiperazin-1-yl)piperidine-1-carboxylate” is 317.39 . The compound was characterized by single-crystal X-ray diffraction, IR, MS, elemental analysis, 1H and 13C NMR .Physical And Chemical Properties Analysis
“Benzyl 4-(2-oxopiperazin-1-yl)piperidine-1-carboxylate” is a solid at room temperature . It has a melting point of 194 - 196°C .Scientific Research Applications
- Benzyl 4-(2-oxopiperazin-1-yl)piperidine-1-carboxylate derivatives have shown promise as potential anticancer agents. Researchers have explored their cytotoxic effects on cancer cells, including inhibition of cell proliferation and induction of apoptosis. These compounds may interfere with key cellular pathways involved in cancer progression .
- Some studies suggest that this compound exhibits antiviral properties. It may interfere with viral replication or entry mechanisms, making it a candidate for further investigation against specific viruses. However, more research is needed to validate its efficacy against different viral strains .
- The piperidine moiety in this compound has been investigated for its antimalarial activity. Researchers have explored its potential as a novel antimalarial drug, aiming to combat drug-resistant strains of Plasmodium parasites .
- Benzyl 4-(2-oxopiperazin-1-yl)piperidine-1-carboxylate derivatives have demonstrated antimicrobial properties. They may inhibit the growth of bacteria, fungi, or other pathogens. These compounds could be valuable in developing new antimicrobial agents .
- Inflammation plays a crucial role in various diseases. Some studies have investigated the anti-inflammatory effects of this compound. It may modulate inflammatory pathways, making it relevant for conditions like arthritis, inflammatory bowel disease, or neuroinflammation .
- The piperidine-based structure suggests potential neuroprotective effects. Researchers have explored its impact on neurodegenerative diseases, such as Alzheimer’s or Parkinson’s. These compounds might influence neuronal survival, synaptic plasticity, or oxidative stress .
Anticancer Potential
Antiviral Activity
Antimalarial Applications
Antimicrobial Effects
Anti-Inflammatory Potential
Neuroprotective Applications
Safety And Hazards
properties
IUPAC Name |
benzyl 4-(2-oxopiperazin-1-yl)piperidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O3/c21-16-12-18-8-11-20(16)15-6-9-19(10-7-15)17(22)23-13-14-4-2-1-3-5-14/h1-5,15,18H,6-13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJPRNEZWJYWAPM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CCNCC2=O)C(=O)OCC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 4-(2-oxopiperazin-1-yl)piperidine-1-carboxylate | |
CAS RN |
1202899-29-3 |
Source
|
Record name | benzyl 4-(2-oxopiperazin-1-yl)piperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.